Cas no 14503-40-3 (Benzeneethanol,4-methyl-, 1-(4-methylbenzenesulfonate))

Benzeneethanol,4-methyl-, 1-(4-methylbenzenesulfonate) structure
14503-40-3 structure
Product Name:Benzeneethanol,4-methyl-, 1-(4-methylbenzenesulfonate)
CAS No:14503-40-3
MF:C16H18O3S
MW:290.377323627472
CID:209880
PubChem ID:285386
Update Time:2025-04-19

Benzeneethanol,4-methyl-, 1-(4-methylbenzenesulfonate) Chemical and Physical Properties

Names and Identifiers

    • Benzeneethanol,4-methyl-, 1-(4-methylbenzenesulfonate)
    • (2-p-Tolyl-ethyl)-p-toluolsulfonat
    • 1-< p-Tolyl> -cyclopentanon-(2)
    • 2-(4-methylphenyl)cyclopentanone
    • 2-(4-methylphenyl)ethyl tosylate
    • 2-p-Tolyl-cyclopentanon
    • 2-p-tolyl-cyclopentanone
    • 2-p-tolylethyl toluene-p-sulphonate
    • 2-p-tolylethyl tosylate
    • 4-methylphenethyl tosylate
    • CTK0I8501
    • Cyclopentanone, 2-(4-methylphenyl)-
    • EN300-91659
    • p-Toluolsulfonsaeure-(4-methyl-phenethylester)
    • AKOS005379078
    • NSC142252
    • 2-(4-methylphenyl)ethyl 4-methylbenzenesulfonate
    • DTXSID20932475
    • DBLJZZQZTIXACJ-UHFFFAOYSA-N
    • 14503-40-3
    • SCHEMBL6906905
    • NSC-142252
    • 2-(4-Methylphenyl)ethyl 4-methylbenzene-1-sulfonate
    • EN300-7203006
    • Inchi: 1S/C16H18O3S/c1-13-3-7-15(8-4-13)11-12-19-20(17,18)16-9-5-14(2)6-10-16/h3-10H,11-12H2,1-2H3
    • InChI Key: DBLJZZQZTIXACJ-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(C)=CC=1)(=O)(=O)OCCC1C=CC(C)=CC=1

Computed Properties

  • Exact Mass: 290.09774
  • Monoisotopic Mass: 290.097665
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 5
  • Complexity: 369
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 51.8

Experimental Properties

  • Density: 1.174
  • Boiling Point: 441.9°Cat760mmHg
  • Flash Point: 221.1°C
  • Refractive Index: 1.564
  • PSA: 43.37
  • LogP: 4.33220

Benzeneethanol,4-methyl-, 1-(4-methylbenzenesulfonate) Pricemore >>

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